Cas no 1422714-81-5 (4,5-Dibromo-2-methylpyrimidine)

• Product Name: 4,5-Dibromo-2-methylpyrimidine
• CAS No: 1422714-81-5
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• CID: 4817724
• Update Time: 2025-10-28

4,5-Dibromo-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-2-methylpyrimidine
• 4,5-Dibromo-2-methylpyrimidine

• Inchi： 1S/C5H4Br2N2/c1-3-8-2-4(6)5(7)9-3/h2H,1H3
• InChI Key： LNDBJJIRVONVNR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C)=NC=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8

Additional information on 4,5-Dibromo-2-methylpyrimidine

Professional Introduction to 4,5-Dibromo-2-methylpyrimidine (CAS No. 1422714-81-5)

4,5-Dibromo-2-methylpyrimidine, with the chemical formula C₅H₄Br₂N₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1422714-81-5, has garnered attention due to its versatile applications in synthesizing various biologically active molecules. The unique structural properties of this pyrimidine derivative make it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 4,5-Dibromo-2-methylpyrimidine features two bromine atoms substituting at the 4th and 5th positions of the pyrimidine ring, while a methyl group is attached at the 2nd position. This specific arrangement imparts reactivity that is highly useful in organic synthesis. The presence of bromine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic compounds.

In recent years, 4,5-Dibromo-2-methylpyrimidine has been extensively studied for its role in drug discovery. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of kinases and other enzymes involved in cancer progression. The brominated pyrimidine scaffold provides a stable platform for introducing additional functional groups that can enhance binding affinity and selectivity to biological targets.

One notable application of CAS No. 1422714-81-5 is in the synthesis of antiviral agents. The pyrimidine core is a common motif in nucleoside analogs, which are known for their efficacy against viral infections. By modifying the substituents on the pyrimidine ring, chemists can fine-tune the pharmacological properties of these compounds. The bromine atoms serve as handles for further derivatization, enabling the creation of molecules with improved pharmacokinetic profiles.

The agrochemical industry has also benefited from the use of 4,5-Dibromo-2-methylpyrimidine. Its derivatives have been explored as potential herbicides and fungicides due to their ability to interfere with essential metabolic pathways in pests and weeds. The structural versatility of this compound allows for the design of molecules that exhibit high specificity toward unwanted organisms while minimizing toxicity to crops.

Advances in computational chemistry have further enhanced the utility of CAS No. 1422714-81-5. Molecular modeling studies have helped predict the behavior of this compound in various reaction conditions, enabling researchers to optimize synthetic routes more efficiently. Additionally, virtual screening techniques have identified novel applications for its derivatives by simulating their interactions with biological targets.

The synthesis of 4,5-Dibromo-2-methylpyrimidine typically involves bromination and alkylation reactions starting from commercially available pyrimidine precursors. Recent methodologies have focused on improving yields and reducing byproducts through catalytic processes and green chemistry principles. These advancements not only make the production more sustainable but also lower costs, making it more accessible for industrial applications.

In conclusion, 4,5-Dibromo-2-methylpyrimidine represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and reactivity make it indispensable for developing innovative therapeutic solutions across multiple domains. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a key player in the discovery and development of next-generation biologically active molecules.